Cas no 2098110-31-5 (1-(4-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one)
1-(4-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one
- 1-[4-[4-(aminomethyl)triazol-1-yl]piperidin-1-yl]propan-1-one
- 1-(4-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one
-
- Inchi: 1S/C11H19N5O/c1-2-11(17)15-5-3-10(4-6-15)16-8-9(7-12)13-14-16/h8,10H,2-7,12H2,1H3
- InChI Key: BHADOVAGMAEWEH-UHFFFAOYSA-N
- SMILES: O=C(CC)N1CCC(CC1)N1C=C(CN)N=N1
Computed Properties
- Exact Mass: 237.15896025 g/mol
- Monoisotopic Mass: 237.15896025 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 237.30
- XLogP3: -1
- Topological Polar Surface Area: 77
1-(4-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A128546-100mg |
1-(4-(4-(aminomethyl)-1h-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one |
2098110-31-5 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A128546-500mg |
1-(4-(4-(aminomethyl)-1h-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one |
2098110-31-5 | 500mg |
$ 365.00 | 2022-06-08 | ||
| TRC | A128546-1g |
1-(4-(4-(aminomethyl)-1h-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one |
2098110-31-5 | 1g |
$ 570.00 | 2022-06-08 | ||
| Life Chemicals | F2157-0307-0.25g |
1-(4-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one |
2098110-31-5 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F2157-0307-0.5g |
1-(4-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one |
2098110-31-5 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F2157-0307-1g |
1-(4-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one |
2098110-31-5 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F2157-0307-2.5g |
1-(4-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one |
2098110-31-5 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F2157-0307-5g |
1-(4-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one |
2098110-31-5 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F2157-0307-10g |
1-(4-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one |
2098110-31-5 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
1-(4-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 1-(4-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one
Comprehensive Overview of 1-(4-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one (CAS No. 2098110-31-5)
The compound 1-(4-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one (CAS No. 2098110-31-5) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a piperidine core linked to a 1,2,3-triazole moiety with an aminomethyl substituent, makes it a valuable scaffold for designing novel bioactive molecules. Researchers are particularly interested in its potential applications as a pharmacophore in targeting specific enzymes or receptors, which aligns with the growing demand for precision medicine and targeted therapies.
In recent years, the 1,2,3-triazole ring has become a focal point in click chemistry and bioconjugation strategies due to its stability and versatility. The presence of this heterocycle in 1-(4-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one enhances its utility in drug design, particularly in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications are highly relevant to current trends in cancer research and neurodegenerative disease therapeutics, where protein degradation technologies are gaining traction.
The piperidine component of this compound is another critical feature, as it is a common motif in many FDA-approved drugs. Piperidine derivatives are known for their ability to modulate central nervous system (CNS) activity, making 1-(4-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one a candidate for exploring neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, the aminomethyl group provides a handle for further functionalization, enabling the creation of derivatives with tailored properties for specific biological targets.
From a synthetic perspective, the compound's structure offers opportunities for structure-activity relationship (SAR) studies. Chemists can modify the propan-1-one segment or the triazole ring to optimize binding affinity and selectivity. This flexibility is crucial in addressing challenges like drug resistance and off-target effects, which are frequently discussed in pharmaceutical forums and academic research. The compound's CAS number (2098110-31-5) serves as a unique identifier, ensuring accurate referencing in patent filings and scientific literature.
Given the rising interest in AI-driven drug discovery, 1-(4-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one could be a promising candidate for virtual screening and molecular docking studies. Computational tools can predict its interactions with biological targets, accelerating the identification of potential therapeutic applications. This aligns with the broader shift toward data-driven research and high-throughput screening methodologies in modern drug development.
In summary, 1-(4-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one (CAS No. 2098110-31-5) represents a versatile and pharmacologically relevant compound with wide-ranging implications in medicinal chemistry and drug discovery. Its structural features and potential applications make it a subject of ongoing research, particularly in areas like targeted therapy, neurological drug development, and computational chemistry. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments addressing unmet medical needs.
2098110-31-5 (1-(4-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)piperidin-1-yl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)